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Compound of Interest

Compound Name: Euquinine

Cat. No.: B1596029 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Euquinine, or quinine ethyl carbonate, is a derivative of the well-known antimalarial drug,

quinine.[1][2] This document provides a detailed overview of the chemical structure and

synthesis of Euquinine. It is intended to serve as a technical resource for researchers and

professionals in the fields of medicinal chemistry and drug development. The guide includes a

summary of its physicochemical properties, a proposed synthesis protocol, and diagrams

illustrating the synthetic pathway and experimental workflow.

Chemical Structure
Euquinine is the ethyl carbonate ester of quinine. The core structure consists of a quinoline

and a quinuclidine ring system linked by a methanol bridge, characteristic of cinchona

alkaloids. The ethyl carbonate group is attached to the hydroxyl group at the C-9 position of the

quinine molecule.

IUPAC Name: [(R)-[(2S,4S,5R)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-

yl)methyl] ethyl carbonate

Chemical Formula: C₂₃H₂₈N₂O₄

Molecular Weight: 396.48 g/mol [3]
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CAS Number: 83-75-0[1][2][3]

Synthesis of Euquinine
The synthesis of Euquinine involves the esterification of the secondary hydroxyl group of

quinine with ethyl chloroformate. This reaction is a standard method for the formation of

carbonates from alcohols.

Proposed Synthetic Pathway
The reaction proceeds via a nucleophilic acyl substitution where the hydroxyl group of quinine

acts as a nucleophile, attacking the electrophilic carbonyl carbon of ethyl chloroformate. A base

is typically used to neutralize the hydrochloric acid byproduct.
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Caption: Proposed reaction for the synthesis of Euquinine.

Experimental Protocol
While a specific, detailed published protocol for the synthesis of Euquinine is not readily

available in the searched literature, the following is a generalized experimental procedure

based on standard organic synthesis techniques for carbonate formation.

Materials:

Quinine
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Ethyl chloroformate[4]

Anhydrous solvent (e.g., Dichloromethane, Chloroform, or Tetrahydrofuran)

A non-nucleophilic base (e.g., Pyridine or Triethylamine)

Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate/hexane mixture)

Procedure:

Dissolution: Dissolve quinine in an anhydrous solvent in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).

Addition of Base: Add the base to the solution and stir. The base acts as a scavenger for the

HCl produced during the reaction.

Addition of Ethyl Chloroformate: Slowly add ethyl chloroformate to the stirred solution at a

controlled temperature (typically 0 °C to room temperature).

Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography

(TLC).

Work-up:

Once the reaction is complete, quench the reaction by adding water or a saturated

solution of sodium bicarbonate.

Separate the organic layer.

Wash the organic layer sequentially with water and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent.

Purification:

Concentrate the filtrate under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel to isolate the pure

Euquinine.

Characterization: Characterize the purified product using techniques such as Nuclear

Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass

Spectrometry (MS) to confirm its structure and purity.
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Caption: General experimental workflow for Euquinine synthesis.

Quantitative Data
The following tables summarize the available quantitative data for Euquinine.

Table 1: Physicochemical Properties
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Property Value Reference

Molecular Formula C₂₃H₂₈N₂O₄ [2]

Molecular Weight 396.48 g/mol [3]

Melting Point 94-95 °C [3]

Optical Rotation [α]D -42.2° to -44.0° (in methanol) [5]

Water Solubility Insoluble [3]

Solubility
DMSO: 79 mg/mL, Ethanol: 79

mg/mL
[3]

Table 2: Spectral Data (Predicted and Related
Compounds)
While specific spectral data for Euquinine was not found in the search results, data for the

parent compound, quinine, is well-documented and can be used as a reference for structural

confirmation.

Spectral Data Type
Quinine (Parent
Compound) - Key Features

Reference

¹H NMR (in DMSO-d₆)

Aromatic protons (δ 7.0-8.8

ppm), Vinyl group protons (δ

4.9-6.0 ppm), Methoxy group

protons (δ ~3.9 ppm)

[6]

¹³C NMR (in DMSO-d₆)

Quinoline carbons (δ 100-160

ppm), Quinuclidine carbons (δ

20-60 ppm), Methoxy carbon

(δ ~55 ppm)

[6]

Mass Spectrometry
Expected [M+H]⁺ ion for

Euquinine at m/z 397.21

Mechanism of Action
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Euquinine is reported to have anti-Plasmodium falciparum activity.[1][3] Its mechanism of

action is believed to be similar to that of quinine. Quinine acts as a blood schizonticide by

accumulating in the acidic food vacuoles of the parasite.[7] There, it is thought to interfere with

the detoxification of heme, a byproduct of hemoglobin digestion. Specifically, it is proposed to

inhibit the enzyme heme polymerase, leading to the accumulation of toxic free heme, which

ultimately kills the parasite.[7]

Conclusion
This technical guide provides a summary of the synthesis and chemical structure of Euquinine.

The synthesis is a straightforward esterification of quinine, and a general protocol has been

outlined. The provided quantitative data offers a baseline for the physicochemical properties of

the compound. Further research to delineate the specific biological activity and potential

therapeutic applications of Euquinine is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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